Cas no 98551-46-3 (Ethyl 2-chloro-3,3-dimethylbutanoate)

• Product Name: Ethyl 2-chloro-3,3-dimethylbutanoate
• CAS No: 98551-46-3
• MF: C₈H₁₅ClO₂
• MW: 178.656502008438
• MDL: MFCD16694322
• CID: 4779472
• PubChem ID: 62224739
• Update Time: 2025-05-24

Ethyl 2-chloro-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-chloro-3,3-dimethylbutanoate
• Ethyl 2-chloro-3,3-dimethylbutanoate

• MDL： MFCD16694322
• Inchi： 1S/C8H15ClO2/c1-5-11-7(10)6(9)8(2,3)4/h6H,5H2,1-4H3
• InChI Key： YKADJDLJMOJHSR-UHFFFAOYSA-N
• SMILES： ClC(C(=O)OCC)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Ethyl 2-chloro-3,3-dimethylbutanoate

Comprehensive Guide to Ethyl 2-chloro-3,3-dimethylbutanoate (CAS No. 98551-46-3): Properties, Applications, and Industry Insights

Ethyl 2-chloro-3,3-dimethylbutanoate (CAS 98551-46-3) is a specialized ester compound gaining attention in organic synthesis and industrial applications. With the rising demand for high-purity intermediates in pharmaceuticals and agrochemicals, this compound's unique molecular structure—featuring a chloro-substituted dimethylbutanoate backbone—makes it a versatile building block. Researchers frequently search for "synthesis methods for Ethyl 2-chloro-3,3-dimethylbutanoate" or "CAS 98551-46-3 safety data," reflecting its technical relevance.

The compound's physicochemical properties include a molecular weight of 178.66 g/mol and a characteristic ester odor. Its boiling point (approximately 195-200°C) and solubility profile (soluble in organic solvents like ethanol and acetone) are critical for formulation chemists. Recent trends in "green chemistry alternatives" have spurred interest in optimizing its synthesis to reduce energy consumption, aligning with sustainable manufacturing practices.

In the pharmaceutical sector, Ethyl 2-chloro-3,3-dimethylbutanoate serves as a precursor for chiral auxiliaries and active pharmaceutical ingredients (APIs). Its role in constructing tertiary carbon centers is pivotal for drug candidates targeting neurological disorders—a hot topic in "drug discovery 2024" searches. Meanwhile, agrochemical manufacturers value its utility in pesticide synergists, addressing global concerns about "crop protection innovations."

Analytical techniques like GC-MS and NMR spectroscopy are essential for quality control of CAS 98551-46-3. Laboratories often inquire about "HPLC purity standards" for this compound, emphasizing the need for ≥98% purity in research-grade samples. Storage recommendations—such as inert atmospheres and amber glass containers—are frequently discussed in "chemical storage best practices" forums.

Market analysts note growing demand for Ethyl 2-chloro-3,3-dimethylbutanoate in Asia-Pacific regions, driven by expansions in fine chemical production. Patent filings related to its derivatives (e.g., "biodegradable ester applications") have increased by 22% since 2021, reflecting innovation potential. Regulatory compliance, particularly REACH certification in Europe, remains a key focus for exporters.

Future research may explore its catalytic reduction pathways or enzyme-mediated modifications—topics trending in "AI-driven chemical synthesis" discussions. As industries prioritize cost-effective intermediates, CAS 98551-46-3 exemplifies how niche compounds can bridge gaps between academic research and commercial scalability.